Cas no 98651-70-8 (2-Amino-4-methoxynicotinonitrile)

• Product Name: 2-Amino-4-methoxynicotinonitrile
• CAS No: 98651-70-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD00975441
• CID: 819525
• PubChem ID: 2735359
• Update Time: 2025-11-02

2-Amino-4-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methoxy-3-pyridinecarbonitrile
• 2-Amino-4-methoxynicotinonitrile
• 2-Amino-4-methoxy-pyridine-3-carbonitrile
• 2-amino-4-methoxypyridine-3-carbonitrile
• 2K-027
• ULYBLKYAFIOZRK-UHFFFAOYSA-N
• 2-amino-3-cyano-4-methoxypyridine
• AKOS002676261
• 98651-70-8
• F13359
• AB07879
• 2-Amino-4-methoxy-nicotinonitrile
• 3-Pyridinecarbonitrile, 2-amino-4-methoxy-
• 2-amino-4-methoxynicotirionitrile
• AM87510
• Z1201620740
• HMS1366J16
• SY260263
• A19366
• EN300-131474
• J-507868
• SCHEMBL564697
• FT-0646788
• Bionet2_000918
• 2-amino-4-methoxynicotinonitrile, AldrichCPR
• DTXSID60370690
• MFCD00975441

• MDL： MFCD00975441
• Inchi： 1S/C7H7N3O/c1-11-6-2-3-10-7(9)5(6)4-8/h2-3H,1H3,(H2,9,10)
• InChI Key： ULYBLKYAFIOZRK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1C#N)N

Computed Properties

• Exact Mass: 149.05900
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Melting Point: 211°
• PSA: 71.93000
• LogP: 1.12528

2-Amino-4-methoxynicotinonitrile Security Information

• HazardClass：IRRITANT

Additional information on 2-Amino-4-methoxynicotinonitrile

Comprehensive Guide to 2-Amino-4-methoxynicotinonitrile (CAS No. 98651-70-8): Properties, Applications, and Market Insights

2-Amino-4-methoxynicotinonitrile (CAS No. 98651-70-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-containing heterocycle serves as a versatile building block for synthesizing more complex molecules, particularly in drug discovery and material science. With the molecular formula C₇H₇N₃O, this compound features a pyridine core substituted with amino, methoxy, and nitrile functional groups, making it a valuable intermediate for various synthetic applications.

The growing interest in 2-Amino-4-methoxynicotinonitrile derivatives stems from their potential applications in developing novel kinase inhibitors, a hot topic in cancer research. Recent studies have explored its utility in creating selective JAK2 inhibitors, which are being investigated for myeloproliferative disorders. The compound's electron-rich pyridine ring and hydrogen-bonding capabilities make it particularly attractive for designing targeted therapies, aligning with current trends in precision medicine and personalized treatment approaches.

From a chemical perspective, 2-Amino-4-methoxynicotinonitrile exhibits interesting physicochemical properties. The compound typically appears as a light yellow to beige crystalline powder with moderate solubility in polar organic solvents like DMSO and methanol, but limited solubility in water. Its melting point ranges between 180-185°C, and it shows stability under normal storage conditions. The presence of both electron-donating (methoxy) and electron-withdrawing (nitrile) groups creates unique electronic properties that influence its reactivity patterns.

In synthetic chemistry, 2-Amino-4-methoxynicotinonitrile serves as a precursor for various fused heterocyclic systems. Researchers frequently employ it in cyclocondensation reactions to construct more complex scaffolds, particularly in the development of polycyclic nitrogen-containing compounds. Its amino group can participate in diverse transformations, including acylation, alkylation, and diazotization, while the nitrile functionality offers opportunities for further elaboration through hydrolysis, reduction, or cycloaddition reactions.

The compound's significance extends to material science applications, where its conjugated π-system and hydrogen-bonding motifs contribute to the development of organic electronic materials. Recent studies have explored its potential in creating molecular semiconductors and photovoltaic materials, particularly in the context of organic light-emitting diodes (OLEDs) and solar cell technologies. This aligns with current global emphasis on sustainable energy solutions and green chemistry initiatives.

Market analysis indicates steady growth in demand for 2-Amino-4-methoxynicotinonitrile, driven primarily by pharmaceutical research and specialty chemical sectors. The compound's price per gram varies significantly based on purity (typically 97-99%) and quantity, with research-scale quantities commanding premium prices. Leading suppliers have reported increased inquiries from contract research organizations and academic institutions, particularly those focused on medicinal chemistry and drug discovery programs.

Quality control for 2-Amino-4-methoxynicotinonitrile typically involves HPLC analysis to verify purity, along with 1H NMR and 13C NMR spectroscopy for structural confirmation. Storage recommendations generally suggest keeping the compound in amber glass containers under inert atmosphere at temperatures below 25°C to ensure long-term stability. These handling protocols reflect standard practices for air-sensitive organic compounds in research and industrial settings.

Recent patent literature reveals growing intellectual property activity surrounding 2-Amino-4-methoxynicotinonitrile derivatives, particularly in therapeutic applications. Several patents filed in 2022-2023 describe its use in developing anti-inflammatory agents and neuroprotective compounds, addressing current healthcare challenges like neurodegenerative diseases and chronic inflammation. This patent landscape suggests expanding commercial interest in this chemical scaffold.

Environmental and safety considerations for 2-Amino-4-methoxynicotinonitrile follow standard laboratory chemical protocols. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Waste disposal should comply with local regulations for organic nitrogen compounds, with particular attention to avoiding release into aquatic environments due to potential ecotoxicity concerns.

Future research directions for 2-Amino-4-methoxynicotinonitrile appear promising, with several groups investigating its potential in covalent inhibitor design and bioconjugation chemistry. The compound's versatility positions it well for emerging applications in proteolysis targeting chimeras (PROTACs) and targeted protein degradation strategies, which represent cutting-edge approaches in drug discovery. These developments align with current scientific trends toward next-generation therapeutics and innovative treatment modalities.

For researchers seeking 2-Amino-4-methoxynicotinonitrile suppliers, it's advisable to verify certificates of analysis (CoA) and inquire about custom synthesis capabilities. Many manufacturers now offer scale-up services from milligram to kilogram quantities, catering to both discovery-phase and development-stage requirements. The global supply chain for this compound has shown resilience, with multiple sources available across North America, Europe, and Asia to ensure research continuity.